Cas no 1343049-71-7 ((pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine)

• Product Name: (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1343049-71-7
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 5149527
• PubChem ID: 64489390
• Update Time: 2025-05-19

(pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (Pentan-3-yl)[1-(1,3-thiazol-2-yl)ethyl]amine
• n-(1-(Thiazol-2-yl)ethyl)pentan-3-amine
• 2-Thiazolemethanamine, N-(1-ethylpropyl)-α-methyl-
• (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C10H18N2S/c1-4-9(5-2)12-8(3)10-11-6-7-13-10/h6-9,12H,4-5H2,1-3H3
• InChI Key： MGLZYKMCMGVMFT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)NC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine

Research Briefing on (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine (CAS: 1343049-71-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds, particularly those with unique structural motifs. Among these, (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine (CAS: 1343049-71-7) has emerged as a promising candidate due to its versatile pharmacological properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine features a thiazole ring linked to an ethylamine moiety via a pentan-3-yl group, a structural configuration that has drawn attention for its potential in modulating protein-protein interactions and enzyme activity. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role as a scaffold for drug development, particularly in targeting kinases and GPCRs. The CAS number 1343049-71-7 has been consistently referenced in these studies, underscoring its relevance in high-throughput screening and hit-to-lead optimization.

One of the key findings involves the compound's inhibitory effects on specific kinases implicated in inflammatory pathways. A 2023 study demonstrated that derivatives of (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine exhibited nanomolar potency against IRAK4, a kinase critical in TLR/IL-1R signaling. This suggests potential applications in autoimmune diseases and oncology. Structural-activity relationship (SAR) analyses further revealed that modifications to the thiazole ring could enhance selectivity and reduce off-target effects.

In addition to its kinase inhibition properties, the compound has shown promise in central nervous system (CNS) drug discovery. Research teams have reported its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors, including serotonin and dopamine receptors. These findings, published in ACS Chemical Neuroscience, propose its utility in treating neuropsychiatric disorders such as depression and Parkinson's disease. However, challenges remain in optimizing pharmacokinetic profiles to mitigate rapid metabolism observed in preclinical models.

From a synthetic chemistry perspective, novel routes to (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine have been developed to improve yield and scalability. A recent Organic Process Research & Development paper detailed a one-pot cascade reaction leveraging copper-catalyzed C-N coupling, achieving >80% yield under mild conditions. This methodological advancement is critical for large-scale production and further pharmacological evaluation.

In conclusion, (pentan-3-yl)1-(1,3-thiazol-2-yl)ethylamine (1343049-71-7) represents a multifaceted tool in chemical biology and drug discovery. Its dual applicability in kinase inhibition and CNS targeting, coupled with improved synthetic accessibility, positions it as a valuable scaffold for future therapeutic development. Ongoing research aims to address metabolic stability and selectivity challenges while expanding its therapeutic indications.